Cas no 1806642-08-9 (3-(3-Bromopropyl)-2-cyanomandelic acid)

• Product Name: 3-(3-Bromopropyl)-2-cyanomandelic acid
• CAS No: 1806642-08-9
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4941534
• Update Time: 2025-10-28

3-(3-Bromopropyl)-2-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-cyanomandelic acid

• Inchi： 1S/C12H12BrNO3/c13-6-2-4-8-3-1-5-9(10(8)7-14)11(15)12(16)17/h1,3,5,11,15H,2,4,6H2,(H,16,17)
• InChI Key： AUQSVLPKUYSGLC-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(C(=O)O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 81.3

Additional information on 3-(3-Bromopropyl)-2-cyanomandelic acid

3-(3-Bromopropyl)-2-cyanomandelic Acid: A Comprehensive Overview

3-(3-Bromopropyl)-2-cyanomandelic acid (CAS No. 1806642-08-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure featuring a brominated propyl group and a cyano substituent on a mandelic acid backbone, exhibits a wide range of applications and properties that make it a valuable tool in modern chemistry.

The synthesis of 3-(3-bromopropyl)-2-cyanomandelic acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in drug discovery and chiral catalysis. The compound's structure allows for further functionalization, making it a valuable intermediate in the construction of complex molecules.

One of the most promising areas of research involving 3-(3-bromopropyl)-2-cyanomandelic acid is its role in medicinal chemistry. Studies have shown that this compound can serve as a scaffold for developing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable metal complexes has led to investigations into its use as a ligand in transition metal-mediated catalysis, which is pivotal in organic synthesis.

In addition to its synthetic applications, 3-(3-bromopropyl)-2-cyanomandelic acid has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in the development of novel polymers and hybrid materials. Recent research has focused on its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity.

The physical properties of 3-(3-bromopropyl)-2-cyanomandelic acid are equally noteworthy. Its melting point, solubility, and stability under various conditions have been thoroughly characterized, providing essential data for its practical applications. The compound's stability under thermal and oxidative conditions makes it suitable for use in demanding chemical processes.

From an environmental standpoint, the biodegradability and eco-friendly synthesis of 3-(3-bromopropyl)-2-cyanomandelic acid have been topics of recent interest. Researchers are exploring greener synthetic routes that minimize waste and reduce the environmental footprint of its production. This aligns with the growing demand for sustainable practices in the chemical industry.

In conclusion, 3-(3-bromopropyl)-2-cyanomandelic acid (CAS No. 1806642-08-9) is a multifaceted compound with a wide array of applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.